molecular formula C12H10O2S B8371568 6-(Methylsulfanyl)-2-naphthoic acid

6-(Methylsulfanyl)-2-naphthoic acid

Cat. No. B8371568
M. Wt: 218.27 g/mol
InChI Key: NMPGHTGXLFQAPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Methylsulfanyl)-2-naphthoic acid is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(Methylsulfanyl)-2-naphthoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Methylsulfanyl)-2-naphthoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(Methylsulfanyl)-2-naphthoic acid

Molecular Formula

C12H10O2S

Molecular Weight

218.27 g/mol

IUPAC Name

6-methylsulfanylnaphthalene-2-carboxylic acid

InChI

InChI=1S/C12H10O2S/c1-15-11-5-4-8-6-10(12(13)14)3-2-9(8)7-11/h2-7H,1H3,(H,13,14)

InChI Key

NMPGHTGXLFQAPI-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC2=C(C=C1)C=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 158 (6.36 g, 22-mmol) in a mixture of aqueous KOH (5N, 340 mL, 1.7 mol) and MeOH (205 mL) was stirred at reflux for 3 h, then cooled to 5° C. and treated dropwise with Me2SO4 (26 mL. 275 mmol). After stirring at room temperature for a further 4 h the mixture was concentrated to half volume, acidified with dilute aqueous HCl, and the precipitated product was crystallised from EtOAc/hexane to give 6-(methylsulfanyl)-2-naphthoic acid (159) (4.39 g, 91%) as a white solid: mp (MeOH) 231-233° C.; 1H NMR [(CD3)2SO] δ (CO2H not observed) 8.53 (s, 1H), 8.01 (d, J=8.9 Hz, 1H), 7.96 (dd, J=8.6, 1.7 Hz, 1H), 7.90 (d, J=8.7 Hz, 1H), 7.77 (d, J=1.7 Hz, 1H), 7.47 (dd, J=+8.7, 1.9 Hz, 1H), 2.61 (s, 3H). Anal. (C12H10O2S) C, H.
Name
158
Quantity
6.36 g
Type
reactant
Reaction Step One
Name
Quantity
340 mL
Type
reactant
Reaction Step Two
Name
Quantity
205 mL
Type
solvent
Reaction Step Two
Quantity
26 mL
Type
reactant
Reaction Step Three

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